A dynamic self-regulation actuator combined double network gel with gradient structure driven by chemical oscillating reaction†
RSC Advances Pub Date: 2019-04-30 DOI: 10.1039/C9RA02340B
Abstract
Self-regulation of the dynamic actuation of a chemical oscillating reaction-based gel was realized by altering the network structure of the gradient double network gel. We demonstrated that the propagation mode of the chemical wave was influenced by the network structure, and consequently determined the dynamic feature of the gel actuator.
Recommended Literature
- [1] Back cover
- [2] Editorial. Congress on Modern Analytical Chemistry in Industry St. Andrews, June 24th to 28th, 1957
- [3] A novel strategy to construct high performance lithium-ion cells using one dimensional electrospun nanofibers, electrodes and separators†
- [4] Front cover
- [5] Front cover
- [6] Contents
- [7] Infrared spectroscopy of the N2·N2O van der Waals complex
- [8] General destabilization mechanism of pH-responsive Pickering emulsions†
- [9] Layered double hydroxide supported Prussian blue nanocomposites for electrocatalytic reduction of H2O2
- [10] Pyridine-based hypercrosslinked polymers as support materials for palladium photocatalysts and their application in Suzuki–Miyaura coupling reactions†
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 14517-44-3
-
CAS no.: 10405-85-3
-
CAS no.: 14132-51-5
-
CAS no.: 117832-15-2
